Cas no 36469-73-5 (3-bromo-1,1-dichloroprop-1-ene)

• Product Name: 3-bromo-1,1-dichloroprop-1-ene
• CAS No: 36469-73-5
• MF: C₃H₃BrCl₂
• MW: 189.865918397903
• MDL: MFCD01024194
• CID: 1478949
• PubChem ID: 12642406
• Update Time: 2025-06-20

3-bromo-1,1-dichloroprop-1-ene Chemical and Physical Properties

Names and Identifiers

• 1-Propene, 3-bromo-1,1-dichloro-
• 3-bromo-1,1-dichloroprop-1-ene
• 1,1-dichloro-3-bromopropene-1
• EN300-301430
• JMURNZDCVGWDRG-UHFFFAOYSA-N
• 3-BROMO-1,1-DICHLORO-1-PROPENE
• DTXSID50505398
• 3,3-dichloro-2-propenyl bromide
• 36469-73-5
• 3-bromo-1,1-dichloropropene
• SCHEMBL226915
• 3-bromo-1,1,-dichloropropene

• MDL： MFCD01024194
• Inchi： 1S/C3H3BrCl2/c4-2-1-3(5)6/h1H,2H2
• InChI Key： JMURNZDCVGWDRG-UHFFFAOYSA-N
• SMILES： BrC/C=C(\Cl)/Cl

Computed Properties

• Exact Mass: 187.87959
• Monoisotopic Mass: 187.87952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 55.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Additional information on 3-bromo-1,1-dichloroprop-1-ene

Chemical Profile of 3-bromo-1,1-dichloroprop-1-ene (CAS No. 36469-73-5)

3-bromo-1,1-dichloroprop-1-ene, identified by its Chemical Abstracts Service (CAS) number 36469-73-5, is a significant organic compound that has garnered attention in the field of synthetic chemistry and pharmaceutical research. This molecule, characterized by its bromine and chlorine substituents on a propene backbone, exhibits unique reactivity that makes it a valuable intermediate in the synthesis of more complex structures. The presence of both halogen atoms enhances its utility in cross-coupling reactions, radical transformations, and as a precursor in the development of novel materials and bioactive molecules.

The structural framework of 3-bromo-1,1-dichloroprop-1-ene consists of a propene chain with bromine atoms at the third carbon and two chlorine atoms at the first carbon. This arrangement imparts a high degree of electrophilicity to the molecule, particularly at the carbon atoms bearing chlorine substituents. Such structural features are highly conducive to participation in various organic transformations, including nucleophilic substitution, elimination reactions, and addition reactions. The compound’s ability to undergo facile functionalization has made it a staple in synthetic laboratories aiming to construct intricate molecular architectures.

In recent years, 3-bromo-1,1-dichloroprop-1-ene has been explored in the context of pharmaceutical applications. Its reactivity profile allows for the efficient introduction of diverse functional groups, which is crucial for tailoring molecules with specific biological activities. For instance, researchers have leveraged this compound to synthesize analogs of natural products and drug candidates targeting various therapeutic areas. The bromine atom, in particular, serves as a versatile handle for palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Heck couplings, enabling the construction of biaryl and heteroaryl systems that are prevalent in many medicinal compounds.

One notable application of 3-bromo-1,1-dichloroprop-1-ene is in the synthesis of azidoalkenes, which are important intermediates in the construction of azide-containing molecules. These azido compounds are widely used in drug discovery due to their ability to participate in copper-free click chemistry reactions with alkynes, forming stable triazoles. The chlorine substituents on 3-bromo-1,1-dichloroprop-1-ene facilitate its conversion into azido derivatives through nucleophilic substitution reactions with sodium azide under appropriate conditions. This transformation has been utilized to generate libraries of azidoalkenes for high-throughput screening campaigns aimed at identifying novel bioactive entities.

The compound’s utility extends beyond pharmaceuticals into materials science. For example, 3-bromo-1,1-dichloroprop-1-ene has been employed in the synthesis of polymers and copolymers with tailored properties. Its incorporation into polymer backbones can impart specific functionalities that enhance material performance. Researchers have investigated its use in creating polymers with enhanced thermal stability or biodegradability by introducing additional functional groups through subsequent chemical modifications. The ability to precisely control polymer architecture using such intermediates is critical for developing advanced materials for applications ranging from coatings to biomedical devices.

Recent advances in green chemistry have also influenced the handling and application of 3-bromo-1,1-dichloroprop-1-ene. Efforts have been made to develop more sustainable synthetic routes that minimize waste and hazardous byproducts. For instance, catalytic methods have been explored to improve the efficiency of transformations involving this compound while reducing reliance on harsh reagents or solvents. Such innovations align with broader industry trends toward environmentally responsible chemical synthesis and highlight the ongoing evolution of methodologies for working with molecules like 3-bromo-1,1-dichloroprop-1-ene.

The role of computational chemistry in understanding the reactivity of 3-bromo-1,1-dichloroprop-1-ene cannot be overstated. Advanced computational techniques have enabled researchers to predict reaction outcomes with high accuracy before conducting experimental trials. This approach not only saves time but also allows for the optimization of reaction conditions to maximize yield and selectivity. Modeling studies have provided insights into how electronic effects influence the molecule’s behavior in different chemical environments, guiding experimental design and facilitating faster discovery cycles.

In conclusion,3-bromo-1,1-dichloroprop-1-ene (CAS No. 36469-73-5) remains a cornerstone compound in synthetic organic chemistry due to its versatile reactivity and broad applicability across multiple disciplines. Its continued exploration promises further advancements in pharmaceuticals, materials science, and sustainable chemistry, underscoring its enduring significance as a building block for innovation.